Cas no 101515-08-6 (4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-1,7-dihydro-(9CI))

• Product Name: 4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-1,7-dihydro-(9CI)
• CAS No: 101515-08-6
• MF: C₁₁H₁₇N₄O₁₃P₃
• MW: 506.192965269089
• MDL: MFCD00171614
• CID: 169076
• PubChem ID: 24894227
• Update Time: 2024-11-04

4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-1,7-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-1,7-dihydro-(9CI)
• [[5-(2-amino-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-7-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro
• -N7-DGTP
• 7-Deaza-2 inverted exclamation marka-deoxyguanosine 5 inverted exclamation marka-triphosphate lithium salt
• 7-Deaza-dGTP
• −N7-dGTP
• 7-Deaza-2′-deoxyguanosine 5′-triphosphate lithium salt
• 7-Deaza-2'-dGTP lithium salt
• C7-Gdtp
• 7-[2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-2-imino-2,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-4-ol
• 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 2-amino-7-(2-deoxy-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-erythro-pentofuranosyl)-1,7-dihydro-
• [[(2R,3S,5R)-5-(2-amino-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-7-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 7-Deaza-2'-deoxyguanosine triphosphate
• 2'-Deoxy-7-deazaguanosine triphosphate
• HY-W250161
• 2'-Deoxy-7-deaza-GTP
• DTXSID40906279
• CS-0256324
• 7-Deaza-2 inverted exclamation marka-deoxyguanosine 5 inverted exclamation marka-triphosphate
• ((2R,3S,5R)-5-(2-Amino-4-oxo-1,4-dihydro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• 7-Deaza-2'-dgtp
• 101515-08-6
• 7-Deaza-2'-deoxyguanosine 5'-triphosphate lithium salt
• [[(2R,3S,5R)-5-(2-amino-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-7-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 7-Deaza-2a?deoxyguanosine 5a?triphosphate
• DA-60560
• DLLXAZJTLIUPAI-XLPZGREQSA-N

• MDL： MFCD00171614
• Inchi： 1S/C11H17N4O13P3/c12-11-13-9-5(10(17)14-11)1-2-15(9)8-3-6(16)7(26-8)4-25-30(21,22)28-31(23,24)27-29(18,19)20/h1-2,6-8,16H,3-4H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,12,13,14,17)/t6-,7+,8+/m0/s1
• InChI Key： DLLXAZJTLIUPAI-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=CC3C(NC(N)=NC2=3)=O)O1)O

Computed Properties

• Exact Mass: 512.00900
• Monoisotopic Mass: 506.00049760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 262Ų

Experimental Properties

• PSA: 298.24000
• LogP: 0.31790
• Color/Form: 10 mM in H2O

4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-1,7-dihydro-(9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Storage Condition：−20°C